Cas no 1343257-03-3 (1-(Oxan-4-yl)azetidin-3-ol)
1-(Oxan-4-yl)azetidin-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-(oxan-4-yl)azetidin-3-ol
- 1-(Tetrahydro-2H-pyran-4-yl)azetidin-3-ol
- 1-(Oxan-4-yl)azetidin-3-ol
-
- Inchi: 1S/C8H15NO2/c10-8-5-9(6-8)7-1-3-11-4-2-7/h7-8,10H,1-6H2
- InChI Key: OFWFOZYUHRWJCZ-UHFFFAOYSA-N
- SMILES: O1CCC(CC1)N1CC(C1)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 128
- XLogP3: -0.2
- Topological Polar Surface Area: 32.7
1-(Oxan-4-yl)azetidin-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | O137831-100mg |
1-(oxan-4-yl)azetidin-3-ol |
1343257-03-3 | 100mg |
$ 160.00 | 2022-06-03 | ||
| TRC | O137831-500mg |
1-(oxan-4-yl)azetidin-3-ol |
1343257-03-3 | 500mg |
$ 590.00 | 2022-06-03 | ||
| TRC | O137831-1g |
1-(oxan-4-yl)azetidin-3-ol |
1343257-03-3 | 1g |
$ 890.00 | 2022-06-03 | ||
| Enamine | EN300-1218359-0.05g |
1-(oxan-4-yl)azetidin-3-ol |
1343257-03-3 | 0.05g |
$707.0 | 2023-05-02 | ||
| Enamine | EN300-1218359-0.1g |
1-(oxan-4-yl)azetidin-3-ol |
1343257-03-3 | 0.1g |
$741.0 | 2023-05-02 | ||
| Enamine | EN300-1218359-0.25g |
1-(oxan-4-yl)azetidin-3-ol |
1343257-03-3 | 0.25g |
$774.0 | 2023-05-02 | ||
| Enamine | EN300-1218359-0.5g |
1-(oxan-4-yl)azetidin-3-ol |
1343257-03-3 | 0.5g |
$809.0 | 2023-05-02 | ||
| Enamine | EN300-1218359-1.0g |
1-(oxan-4-yl)azetidin-3-ol |
1343257-03-3 | 1g |
$842.0 | 2023-05-02 | ||
| Enamine | EN300-1218359-2.5g |
1-(oxan-4-yl)azetidin-3-ol |
1343257-03-3 | 2.5g |
$1650.0 | 2023-05-02 | ||
| Enamine | EN300-1218359-5.0g |
1-(oxan-4-yl)azetidin-3-ol |
1343257-03-3 | 5g |
$2443.0 | 2023-05-02 |
1-(Oxan-4-yl)azetidin-3-ol Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on 1-(Oxan-4-yl)azetidin-3-ol
Comprehensive Guide to 1-(Oxan-4-yl)azetidin-3-ol (CAS No. 1343257-03-3): Properties, Applications, and Market Insights
1-(Oxan-4-yl)azetidin-3-ol (CAS No. 1343257-03-3) is a versatile heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule, characterized by its unique oxane-azetidine hybrid structure, serves as a key intermediate in the synthesis of bioactive molecules. Its azetidin-3-ol moiety provides a reactive handle for further functionalization, making it a valuable building block in medicinal chemistry.
The growing interest in 1-(Oxan-4-yl)azetidin-3-ol stems from its potential applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics. Researchers are actively exploring its utility as a scaffold for designing novel GABA receptor modulators and neurotransmitter analogues, addressing current market demands for innovative neurological treatments. The compound's balanced lipophilicity and hydrogen bonding capacity make it particularly attractive for crossing the blood-brain barrier.
From a synthetic chemistry perspective, CAS 1343257-03-3 offers several advantages. The oxane ring provides conformational rigidity while the azetidine alcohol functionality allows for diverse derivatization pathways. Recent publications highlight its use in constructing spirocyclic systems and as a precursor for chiral auxiliaries in asymmetric synthesis. These applications align with current trends in green chemistry and atom-economical transformations, answering frequent search queries about sustainable synthetic methodologies.
The physicochemical properties of 1-(Oxan-4-yl)azetidin-3-ol contribute to its widespread utility. With a molecular weight of 157.21 g/mol and calculated LogP of 0.32, the compound exhibits ideal characteristics for pharmaceutical applications. Its water solubility (approximately 50 mg/mL at 25°C) and melting point range (98-102°C) make it suitable for various formulation approaches. These parameters are frequently searched by process chemists optimizing reaction conditions and formulation scientists developing drug delivery systems.
In the pharmaceutical landscape, 1-(Oxan-4-yl)azetidin-3-ol derivatives are being investigated for multiple therapeutic areas. Patent analyses reveal growing interest in its incorporation into antidepressant and anxiolytic candidates, responding to the global mental health crisis. Additionally, its structural features show promise in developing anti-inflammatory agents, particularly those targeting COX-2 inhibition - a hot topic in pain management research.
The agrochemical sector has also recognized the potential of CAS 1343257-03-3. Its structural motifs appear in several patent applications for plant growth regulators and eco-friendly pesticides, addressing the increasing demand for sustainable agricultural solutions. This aligns with common search trends regarding biodegradable crop protection agents and low-environmental-impact formulations.
From a commercial perspective, the global market for 1-(Oxan-4-yl)azetidin-3-ol is experiencing steady growth. Market intelligence reports indicate increasing procurement by contract research organizations and generic drug manufacturers, particularly in Asia-Pacific regions. The compound's pricing trends (currently $120-$150 per gram at research quantities) reflect its specialized nature and growing application spectrum.
Quality control aspects of 1343257-03-3 are frequently discussed in technical forums. HPLC methods using C18 reverse-phase columns with aqueous methanol mobile phases have been established for purity analysis, typically showing ≥98% purity for commercial samples. These analytical parameters are crucial for researchers verifying compound specifications, a common concern reflected in search query data.
Safety profiles and handling recommendations for 1-(Oxan-4-yl)azetidin-3-ol emphasize standard laboratory precautions. While not classified as hazardous, proper personal protective equipment including gloves and safety glasses is recommended during handling. Storage under inert atmosphere at 2-8°C ensures long-term stability - practical information often sought by laboratory personnel.
Future research directions for CAS 1343257-03-3 derivatives appear promising. Computational studies suggest potential in proteolysis targeting chimeras (PROTACs) design, a cutting-edge area in drug discovery. Additionally, its application in metal-organic frameworks (MOFs) for catalytic purposes is being explored, connecting to trending searches about advanced materials development.
The synthesis of 1-(Oxan-4-yl)azetidin-3-ol typically involves ring-opening reactions of azetidine precursors with oxane-containing electrophiles, followed by selective hydroxyl protection/deprotection strategies. Recent process chemistry improvements have enhanced yields to 75-85%, addressing common manufacturing challenges documented in research literature and patent filings.
In conclusion, 1-(Oxan-4-yl)azetidin-3-ol (CAS No. 1343257-03-3) represents a multifaceted chemical entity with expanding applications across life sciences. Its unique structural features, synthetic versatility, and therapeutic potential position it as a compound of continuing interest to researchers worldwide. As investigation into its derivatives progresses, this molecule is likely to maintain its relevance in addressing current scientific challenges and market needs.
1343257-03-3 (1-(Oxan-4-yl)azetidin-3-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)